Cas no 1094462-44-8 (3,3,3-trifluoro-1-(1H-indol-3-yl)propan-1-one)

• Product Name: 3,3,3-trifluoro-1-(1H-indol-3-yl)propan-1-one
• CAS No: 1094462-44-8
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• CID: 4571361
• PubChem ID: 43161259
• Update Time: 2025-06-15

3,3,3-trifluoro-1-(1H-indol-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-1-(1H-indol-3-yl)propan-1-one
• 1-Propanone, 3,3,3-trifluoro-1-(1H-indol-3-yl)-

• Inchi： 1S/C11H8F3NO/c12-11(13,14)5-10(16)8-6-15-9-4-2-1-3-7(8)9/h1-4,6,15H,5H2
• InChI Key： GWCXEQROPWOFAU-UHFFFAOYSA-N
• SMILES： C(C1C2=C(NC=1)C=CC=C2)(=O)CC(F)(F)F

Additional information on 3,3,3-trifluoro-1-(1H-indol-3-yl)propan-1-one

3,3,3-Trifluoro-1-(1H-indol-3-yl)propan-1-one (CAS No. 1094462-44-8): A Versatile Fluorinated Indole Derivative in Modern Chemistry

The compound 3,3,3-trifluoro-1-(1H-indol-3-yl)propan-1-one (CAS No. 1094462-44-8) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a trifluoromethyl group with an indole scaffold, makes it a valuable intermediate for synthesizing bioactive molecules. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, properties highly sought after in drug discovery.

In recent years, the demand for fluorinated organic compounds has surged due to their applications in medicinal chemistry and material science. Researchers are particularly interested in 3,3,3-trifluoro-1-(1H-indol-3-yl)propan-1-one for its potential role in developing kinase inhibitors and antimicrobial agents. Its CAS No. 1094462-44-8 is frequently searched in scientific databases, reflecting its growing relevance in high-impact studies.

The synthesis of 3,3,3-trifluoro-1-(1H-indol-3-yl)propan-1-one typically involves the Friedel-Crafts acylation of indole with 3,3,3-trifluoropropionyl chloride. This method is favored for its efficiency and scalability, making the compound accessible for industrial applications. Its molecular weight and physicochemical properties are well-documented, aiding in its characterization and quality control.

One of the hottest topics in organic chemistry today is the exploration of sustainable fluorination methods. As environmental regulations tighten, researchers are investigating greener alternatives to traditional fluorination techniques. 3,3,3-Trifluoro-1-(1H-indol-3-yl)propan-1-one serves as a case study for optimizing synthetic routes to minimize waste and energy consumption, aligning with the principles of green chemistry.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The indole moiety is a common feature in neurotransmitters like serotonin, and its fluorinated analogs could lead to novel therapies for neurological disorders. This connection has spurred numerous studies on structure-activity relationships (SAR) involving CAS No. 1094462-44-8.

From an analytical perspective, 3,3,3-trifluoro-1-(1H-indol-3-yl)propan-1-one is often analyzed using HPLC and NMR spectroscopy. These techniques ensure purity and confirm structural integrity, which are critical for its use in high-value applications. The compound's UV-Vis absorption profile also makes it suitable for photophysical studies, expanding its utility beyond traditional synthetic chemistry.

In summary, 3,3,3-trifluoro-1-(1H-indol-3-yl)propan-1-one (CAS No. 1094462-44-8) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and material science. Its combination of fluorine and indole functionalities positions it at the forefront of modern chemical research, addressing both scientific and industrial challenges.